Cas no 89042-13-7 (2-(3-Chloro-phenyl)-ethylamine hydrochloride)

• Product Name: 2-(3-Chloro-phenyl)-ethylamine hydrochloride
• CAS No: 89042-13-7
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD15474863
• CID: 1084113
• Update Time: 2025-04-23

2-(3-Chloro-phenyl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)ethanamine hydrochloride
• 2-(3-Chlorophenyl)ethanamine hydrochloride (1:1)
• 2-(3-Chloro-phenyl)-ethylamine hydrochloride
• Benzeneethanamine, 3-chloro-, hydrochloride (9CI)
• Phenethylamine, m-chloro-, hydrochloride (7CI)

• MDL： MFCD15474863
• Inchi： 1S/C8H10ClN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4-5,10H2
• InChI Key： NRHVNPYOTNGECT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1)CCN([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(3-Chloro-phenyl)-ethylamine hydrochloride

Comprehensive Guide to 2-(3-Chlorophenyl)ethanamine Hydrochloride (CAS No. 89042-13-7): Properties, Applications, and Market Insights

2-(3-Chlorophenyl)ethanamine hydrochloride (CAS 89042-13-7) is an organic compound with significant importance in pharmaceutical and chemical research. This white to off-white crystalline powder, known for its high purity and stable chemical properties, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers frequently search for "CAS 89042-13-7 supplier" or "2-(3-Chlorophenyl)ethanamine HCl applications," reflecting growing interest in this compound's versatile roles.

The molecular structure of 2-(3-Chlorophenyl)ethanamine hydrochloride features a chlorinated aromatic ring linked to an ethylamine group, with the hydrochloride salt enhancing its water solubility for laboratory applications. Current trends show increased searches for "chlorophenyl derivatives in drug discovery" and "amine hydrochloride stability," indicating its relevance in modern medicinal chemistry. The compound's melting point (typically 210-215°C) and storage conditions (room temperature, desiccated) are critical parameters for researchers.

In pharmaceutical applications, CAS 89042-13-7 serves as a precursor for CNS-active compounds, with literature suggesting potential in developing novel neurotransmitter modulators. Recent patent analyses reveal its use in dopamine receptor ligands, aligning with the trending search term "amine derivatives for neurological research." The compound's structural flexibility allows modifications at both the aromatic and amine functional groups, making it valuable for structure-activity relationship (SAR) studies.

The global market for 2-(3-Chlorophenyl)ethanamine hydrochloride shows steady growth, driven by demand from contract research organizations and academic laboratories. Analytics indicate rising searches for "bulk CAS 89042-13-7" and "GMP-grade chlorophenyl compounds," reflecting industrial scaling needs. Quality control parameters like HPLC purity (>98%) and residual solvent levels are frequently discussed in supplier inquiries, emphasizing the compound's research-grade standards.

Synthetic approaches to 2-(3-Chlorophenyl)ethanamine HCl typically involve reductive amination of 3-chlorophenylacetone or Gabriel synthesis routes. Modern optimization trends, captured in searches for "green chemistry amine synthesis," focus on catalytic methods and solvent reduction. The compound's scalable production makes it attractive for commercial suppliers, while its regioselective chlorination pattern maintains interest in aromatic substitution chemistry.

Analytical characterization of CAS 89042-13-7 employs NMR spectroscopy (showing characteristic aromatic protons at 7.2-7.4 ppm) and mass spectrometry (base peak at m/z 155 for the free amine). These techniques address common researcher queries about "amine hydrochloride spectral data" and "chlorophenyl compound identification." The hydrochloride salt's hygroscopic nature necessitates proper handling, a topic frequently searched alongside "amine salt storage protocols."

Emerging applications of 2-(3-Chlorophenyl)ethanamine hydrochloride in material science include its use as a building block for functionalized polymers and coordination complexes. This aligns with growing interest in "aromatic amines for advanced materials" as a search trend. The compound's electron-rich aromatic system and chelating ability through the amine group make it valuable for designing metal-organic frameworks (MOFs) with tailored properties.

Regulatory aspects of CAS 89042-13-7 focus on laboratory safety protocols rather than restrictive classifications, making it accessible for research purposes. Documentation requirements often include SDS sheets and analytical certificates, topics frequently searched with "research chemical compliance." The compound's non-hazardous transport classification facilitates global distribution to research facilities.

Future perspectives for 2-(3-Chlorophenyl)ethanamine hydrochloride include expanded roles in preclinical drug development and catalysis research. Patent analytics show growing interest in its derivatives for enzyme inhibition applications, corresponding to search trends like "chlorophenylamine bioactive derivatives." Continued innovation in synthetic methodology and purification techniques will likely enhance its utility across chemical disciplines.